Cas no 27154-83-2 (Benzenesulfonic acid, oxybis-)
Benzenesulfonic acid, oxybis- structure
Product Name:Benzenesulfonic acid, oxybis-
CAS No:27154-83-2
MF:C12H10O7S2
MW:330.333601474762
CID:1429444
PubChem ID:15140032
Update Time:2025-04-20
Benzenesulfonic acid, oxybis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, oxybis-
- 2-(2-sulfophenoxy)benzenesulfonic acid
- 2,2'-Oxydi(benzene-1-sulfonic acid)
- SCHEMBL5698446
- 27154-83-2
- DTXSID60568914
-
- Inchi: 1S/C12H10O7S2/c13-20(14,15)11-7-3-1-5-9(11)19-10-6-2-4-8-12(10)21(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)
- InChI Key: PANIBUVGEJDJGE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1OC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 329.9868
- Monoisotopic Mass: 329.98679500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 117.97
Benzenesulfonic acid, oxybis- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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